Cas no 71344-48-4 (Methanone, phenyl(1-phenylnaphtho[2,1-b]furan-2-yl)-)

• Product Name: Methanone, phenyl(1-phenylnaphtho[2,1-b]furan-2-yl)-
• CAS No: 71344-48-4
• MF: C₂₅H₁₆O₂
• MW: 348.393346786499
• CID: 545683
• PubChem ID: 12652217
• Update Time: 2025-04-19

Methanone, phenyl(1-phenylnaphtho[2,1-b]furan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl(1-phenylnaphtho[2,1-b]furan-2-yl)-
• phenyl-(1-phenylbenzo[e][1]benzofuran-2-yl)methanone
• 71344-48-4
• CHEMBL604754
• DTXSID20505764
• Phenyl(1-phenylnaphtho[2,1-b]furan-2-yl)methanone

• Inchi： 1S/C25H16O2/c26-24(19-12-5-2-6-13-19)25-22(18-10-3-1-4-11-18)23-20-14-8-7-9-17(20)15-16-21(23)27-25/h1-16H
• InChI Key： FZVCYBXONZGIAQ-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=C(C2C=CC=CC=2)C2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 348.11508
• Monoisotopic Mass: 348.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21